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Compound of Interest

1-Amino-2-methylpropan-2-ol
Compound Name:
hydrochloride

Cat. No.: B112444

In-Depth Technical Guide: 1-Amino-2-
methylpropan-2-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-Amino-2-methylpropan-2-ol hydrochloride. It includes detailed experimental
protocols for its synthesis and analysis, and summarizes key quantitative data in structured
tables for ease of reference.

Physicochemical Properties

1-Amino-2-methylpropan-2-ol hydrochloride is the salt of the organic compound 1-Amino-2-
methylpropan-2-ol. The hydrochloride form enhances the compound's stability and solubility in
aqueous solutions, making it suitable for various research and pharmaceutical applications.

Structural and General Properties
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Property Value Reference

1-Amino-2-methylpropan-2-ol

Chemical Name ) [1]
hydrochloride
2-Propanol, 1-amino-2-methyl-,
Synonyms ) [1]
hydrochloride
CAS Number 30533-50-7 [2]
Molecular Formula C4H12CINO [2]
Molecular Weight 125.60 g/mol [2]

Physical Properties

Quantitative physical property data for 1-Amino-2-methylpropan-2-ol hydrochloride is not
extensively available in the public domain. The data for the free base, 1-Amino-2-
methylpropan-2-ol, is provided below for reference.

Value (for 1-Amino-2-
Property Reference
methylpropan-2-ol)

Melting Point Not Available

Boiling Point 151 °C (lit.) [3]
Density 0.957 g/mL at 25 °C

Solubility Soluble in water.

pKa Not Available

Experimental Protocols
Synthesis of 1-Amino-2-methylpropan-2-ol
Hydrochloride

A general method for the synthesis of amino alcohol hydrochlorides involves the reaction of the
corresponding amino alcohol with hydrochloric acid. A detailed, generalized protocol is
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provided below.

Materials:

e 1-Amino-2-methylpropan-2-ol
o Concentrated Hydrochloric Acid (HCI)
e Anhydrous diethyl ether

e Methanol

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Bichner funnel and filter paper
e Vacuum flask

e Drying oven

Procedure:

e Dissolve a known quantity of 1-Amino-2-methylpropan-2-ol in a minimal amount of
anhydrous diethyl ether in a round-bottom flask equipped with a magnetic stirrer.

e Cool the flask in an ice bath.

» Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise to the
stirred solution using a dropping funnel. The hydrochloride salt will precipitate out of the
solution.

 After the addition is complete, continue stirring the mixture in the ice bath for an additional 30
minutes to ensure complete precipitation.
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o Collect the precipitated solid by vacuum filtration using a Buchner funnel.

» Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any
unreacted starting material.

e Recrystallize the crude product from a suitable solvent system, such as methanol/diethyl
ether, to purify it.

» Dry the purified crystals in a vacuum oven at a low temperature to obtain the final product.

Analytical Methods

Areverse-phase HPLC method can be employed for the analysis of 1-Amino-2-
methylpropan-2-ol hydrochloride. The following is a general protocol that can be adapted
and optimized for specific instrumentation and analytical requirements.[4][5]

Instrumentation:

e HPLC system with a UV detector

o C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pum)
Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or Formic acid (for MS compatibility)[4][5]
Procedure:

» Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of
acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid)
to improve peak shape. The exact ratio should be optimized for best separation.

o Standard Solution Preparation: Prepare a stock solution of 1-Amino-2-methylpropan-2-ol
hydrochloride of a known concentration in the mobile phase. Prepare a series of calibration
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standards by diluting the stock solution.

o Sample Preparation: Dissolve the sample containing 1-Amino-2-methylpropan-2-ol
hydrochloride in the mobile phase. Filter the sample through a 0.45 um syringe filter before
injection.

o Chromatographic Conditions:

Flow rate: 1.0 mL/min

[¢]

[e]

Injection volume: 10 pL

o

Column temperature: Ambient or controlled (e.g., 30 °C)

[¢]

Detection: UV at an appropriate wavelength (e.g., below 220 nm, as the compound lacks a
strong chromophore).

e Analysis: Inject the standards and samples and record the chromatograms. Identify the peak
corresponding to 1-Amino-2-methylpropan-2-ol hydrochloride by its retention time and
quantify it using the calibration curve.

For GC-MS analysis, derivatization is typically required to increase the volatility of the amino
alcohol.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for amine analysis

Reagents:

» Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%
Trimethylchlorosilane (TMCS), or other silylating agents)

e Anhydrous solvent (e.g., acetonitrile, pyridine)

Procedure:
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 Derivatization:
o Accurately weigh a small amount of the sample into a reaction vial.
o Add the anhydrous solvent and the derivatization agent.

o Seal the vial and heat at a specific temperature (e.g., 70 °C) for a set time to complete the
derivatization reaction.

e GC-MS Conditions:

[e]

Injector temperature: 250 °C

o Oven temperature program: Start at a low temperature (e.g., 60 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate.

o Carrier gas: Helium at a constant flow rate.

o MS transfer line temperature: 280 °C

o lon source temperature: 230 °C

o Mass range: Scan a suitable mass range (e.g., m/z 50-500).

e Analysis: Inject the derivatized sample into the GC-MS. Identify the derivatized compound
based on its retention time and mass spectrum.

Reactivity and Stability

1-Amino-2-methylpropan-2-ol hydrochloride is a stable salt under normal storage
conditions. The free base, 1-Amino-2-methylpropan-2-ol, is hygroscopic and can react with
acids and strong oxidizing agents.[6] The hydrochloride salt is less reactive due to the
protonation of the amino group.

Biological Activity and Signaling Pathways

While specific biological signaling pathways for 1-Amino-2-methylpropan-2-ol hydrochloride
are not extensively documented in publicly available literature, a report from the U.S.
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Environmental Protection Agency on the related compound, 2-amino-2-methyl-1-propanol
hydrochloride, indicates an effect on the "Tight Junction Signaling" pathway.[7] This pathway is
crucial for maintaining the integrity of epithelial and endothelial barriers.

The following diagram illustrates a simplified representation of the key components involved in

the Tight Junction Signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-2-methylpropan-2-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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